Cas no 914673-51-1 (Propanal, 3-(ethylamino)-2,2-dimethyl-)

• Product Name: Propanal, 3-(ethylamino)-2,2-dimethyl-
• CAS No: 914673-51-1
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 787547
• PubChem ID: 11586309
• Update Time: 2025-04-19

Propanal, 3-(ethylamino)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanal, 3-(ethylamino)-2,2-dimethyl-
• 3-(ethylamino)-2,2-dimethylpropanal
• SCHEMBL9936326
• AKOS006348124
• 914673-51-1
• DTXSID40468963

• Inchi： 1S/C7H15NO/c1-4-8-5-7(2,3)6-9/h6,8H,4-5H2,1-3H3
• InChI Key： ACBJRUWAYODKST-UHFFFAOYSA-N
• SMILES： O=CC(C)(C)CNCC

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų